Cas no 1286720-15-7 (1-4-(2,3-dimethylphenyl)piperazin-1-yl-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethan-1-one)

• Product Name: 1-4-(2,3-dimethylphenyl)piperazin-1-yl-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethan-1-one
• CAS No: 1286720-15-7
• MF: C₂₃H₂₇N₅O₂S
• MW: 437.55778336525
• CID: 5797358
• PubChem ID: 52906277
• Update Time: 2025-06-22

1-4-(2,3-dimethylphenyl)piperazin-1-yl-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2,3-dimethylphenyl)piperazin-1-yl-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethan-1-one
• 1286720-15-7
• 1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-{5-[(2-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}ethan-1-one
• AKOS024486643
• 1-(4-(2,3-dimethylphenyl)piperazin-1-yl)-2-(5-((2-methoxyphenyl)amino)-1,3,4-thiadiazol-2-yl)ethanone
• 1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-[5-(2-methoxyanilino)-1,3,4-thiadiazol-2-yl]ethanone
• F3407-4948
• VU0627348-1

• Inchi： 1S/C23H27N5O2S/c1-16-7-6-9-19(17(16)2)27-11-13-28(14-12-27)22(29)15-21-25-26-23(31-21)24-18-8-4-5-10-20(18)30-3/h4-10H,11-15H2,1-3H3,(H,24,26)
• InChI Key： DXLGLXLWCZAGEE-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2OC)=NN=C1CC(N1CCN(C2C=CC=C(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 437.18854629g/mol
• Monoisotopic Mass: 437.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2,3-dimethylphenyl)piperazin-1-yl-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethan-1-one

Compound CAS No. 1286720-15-7: A Comprehensive Overview

The compound with CAS No. 1286720-15-7, known as 1-(4-(2,3-dimethylphenyl)piperazin-1-yl)-2-{5-(2-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}ethanone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science.

Structure and Synthesis: The molecule consists of a piperazine ring substituted with a 2,3-dimethylphenyl group and a thiadiazole ring containing a methoxyphenylamino substituent. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

Biological Activity: Studies have shown that this compound exhibits antimicrobial activity against various bacterial and fungal strains. Its ability to inhibit key enzymes involved in bacterial cell wall synthesis makes it a potential candidate for developing new antibiotics. Additionally, research has highlighted its anti-inflammatory properties, suggesting its application in treating inflammatory diseases such as arthritis.

Pharmacokinetics: The pharmacokinetic profile of this compound has been extensively studied in preclinical models. It demonstrates moderate oral bioavailability and favorable distribution characteristics, making it suitable for systemic administration. Recent findings indicate that the compound undergoes hepatic metabolism via cytochrome P450 enzymes, with major metabolites identified through mass spectrometry.

Applications in Drug Discovery: The compound's structural versatility has led to its exploration in drug design programs targeting various therapeutic areas. For instance, its thiadiazole moiety has been implicated in modulating G-protein coupled receptors (GPCRs), which are critical drug targets for treating cardiovascular and central nervous system disorders.

Environmental Impact: Assessments of the compound's environmental fate reveal that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This is particularly important for ensuring the sustainability of pharmaceutical compounds.

In conclusion, CAS No. 1286720-15-7 represents a promising molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and development.